Cas no 123941-73-1 (Macranthol)

• Product Name: Macranthol
• CAS No: 123941-73-1
• MF: C₂₇H₂₆O₃
• MW: 398.493547916412
• CID: 174101
• PubChem ID: 180210
• Update Time: 2025-04-19

Macranthol Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-2,2'',4'-triol,5,5',5''-tri-2-propen-1-yl-
• (1,1':3',1''-Terphenyl)-2,2'',4'-triol, 5,5',5''-tri-2-propenyl-; Macranthol
• 2,4-bis(2-hydroxy-5-prop-2-enylphenyl)-6-prop-2-enylphenol
• Macranthol
• (1,1':3',1''-Terphenyl)-2,2'',4'-triol, 5,5',5''-tri-2-propenyl-
• 123941-73-1
• DTXSID00154153
• (+)-Macranthol

• Inchi： 1S/C27H26O3/c1-4-7-18-10-12-25(28)22(14-18)21-16-20(9-6-3)27(30)24(17-21)23-15-19(8-5-2)11-13-26(23)29/h4-6,10-17,28-30H,1-3,7-9H2
• InChI Key： CFWKXAWFAQXEAK-UHFFFAOYSA-N
• SMILES： OC1=C(CC=C)C=C(C2C(=CC=C(CC=C)C=2)O)C=C1C1C(=CC=C(CC=C)C=1)O

Computed Properties

• Exact Mass: 398.18828
• Monoisotopic Mass: 398.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 524.7°C at 760 mmHg
• Flash Point: 226.9°C
• Refractive Index: 1.622
• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls